(E)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Routes to Heterocyclic Compounds
Extending Furan Synthesis
A study by Friedrich, Wächtler, and Meijere (2002) introduced a novel method to synthesize 1,2,4-trisubstituted pyrroles from 2-(acylmethylene)propanediol diacetates, demonstrating an innovative approach to extend the scope of known furan synthesis towards the creation of complex pyrrole-based structures (M. Friedrich, A. Wächtler, A. Meijere, 2002).
Hybrid Heterocyclic Systems Design
Fershtat et al. (2016) developed methods for synthesizing hybrid heterocyclic systems with a furoxanylpyridine core, showcasing the potential for creating novel compounds with complex and previously unknown heterocyclic combinations (L. Fershtat et al., 2016).
Synthesis of Heteroazulenes and Pyrroles
Azuleno-Pyrrole and Furan Synthesis
Research by Fujimori et al. (1986) on the synthesis of azuleno[1,2-b]pyrrole and its furan analogues provides a basis for the synthesis of complex heterocyclic structures, highlighting the versatility and potential applications of these compounds in medicinal chemistry and materials science (K. Fujimori et al., 1986).
Metal-free Synthesis Approaches
Polysubstituted Pyrroles Synthesis
Kumar, Rāmānand, and Tadigoppula (2017) introduced a metal-free method for synthesizing polysubstituted pyrrole derivatives, emphasizing the importance of sustainable and efficient synthesis methods in creating complex heterocyclic compounds (Amrendra Kumar, Rāmānand, N. Tadigoppula, 2017).
Properties
IUPAC Name |
(E)-1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c21-16(6-5-14-2-1-9-22-14)19-8-7-13(10-19)20-11-15(17-18-20)12-3-4-12/h1-2,5-6,9,11-13H,3-4,7-8,10H2/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWFKOKUWSPEBM-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)C=CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)/C=C/C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.